Cas no 507-63-1 (Perfluorooctyl iodide)

Perfluorooctyl iodide Properties

Names and Identifiers

• Perfluorooctyl iodide
• Heptadecafluoro-1-iodooctane
• 1- iodoperfluorooctane
• 1-Iodoheptadecafluoro octane
• Heptadecafluoro-n-octyl Iodide
• 1,?1,?1,?2,?2,?3,?3,?4,?4,?5,?5,?6,?6,?7,?7,?8,?8-?heptadecafluoro-?8-?iodoOctane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluoro-8-iodooctane
• Perfluorooctyl Iodid
• Perfluoro-1-iodooctane
• Perfluoro-n-octyl Iodide
• 1-Iodoperfluorooctane
• 1-Iodoheptadecafluorooctane
• perfluorooctyliodide
• C8F17I
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8-iodo-
• OCTANE, HEPTADECAFLUORO-1-IODO-
• Perfluorooctyl iodide, 98%
• 072985Y799
• 1-iodoperfluoroct
• EINECS 208-079-5
• W-109544
• 507-63-1
• FD2082
• Q27236245
• 1-IODO-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-HEPTADECAFLUOROOCTANE
• 1-iodoperfluoroctane
• AKOS005063728
• SY022689
• SCHEMBL51644
• Heptadecafluoro-1-iodooctane, 98%
• UNII-072985Y799
• DTXSID0060147
• AMY6837
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-Heptadecafluoro-8-iodooctane #
• MFCD00001064
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluoro-8- iodooctane
• AS-48929
• BRN 1717141
• A828286
• Heptadecafluorooctyl iodide
• BCP14711
• FT-0607959
• NS00011173
• CS-W014425
• Octane, heptadecafluoro1iodo
• 1Iodoperfluorooctane
• 1Iodoheptadecafluorooctane
• DTXCID6040901
• DB-051840
• Heptadecafluoro1iodooctane
• Perfluoro1iodooctane
• Octane, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8heptadecafluoro8iodo
• +Expand

• MDL： MFCD00001064
• InChIKey： KWXGJTSJUKTDQU-UHFFFAOYSA-N
• Inchi： 1S/C8F17I/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)26
• SMILES： IC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• BRN： 1717141

Computed Properties

• Exact Mass: 545.87733g/mol
• Surface Charge: 0
• XLogP3: 6.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 6
• Monoisotopic Mass: 545.87733g/mol
• Monoisotopic Mass: 545.87733g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 26
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 6.38830
• PSA: 0.00000
• Refractive Index: n20/D 1.329(lit.)
• Boiling Point: 161°C
• Melting Point: 25 ºC
• Flash Point: Fahrenheit: 239 ° f < br / > Celsius: 115 ° C < br / >
• Color/Form: colorless liquid
• Solubility: Insoluble in water
• Sensitiveness: Light Sensitive
• Density: 2.067 g/mL at 20 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides